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Compound of Interest

Compound Name: 6-Hydroxy-4-methylcoumarin

Cat. No.: B191455 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Hydroxy-4-methylcoumarin, ensuring a secure research

environment for laboratory personnel. Adherence to these guidelines is critical to mitigate risks

and ensure regulatory compliance.

Chemical Identifier:

Name: 6-Hydroxy-4-methylcoumarin

CAS Number: 2373-31-1

Molecular Formula: C₁₀H₈O₃[1]

Hazard Identification: According to the Globally Harmonized System (GHS), 6-Hydroxy-4-
methylcoumarin is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1][2]

Signal Word: Warning[2][3]
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

exposure. The following table outlines the required PPE for handling 6-Hydroxy-4-
methylcoumarin.

PPE Category Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., nitrile), inspected prior to

use.[4]

To prevent skin contact.[5]

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[3]

To protect eyes and face from

splashes and aerosols.[5]

Body Protection

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

[3][5]

To protect skin and clothing

from contamination. Gowns

should not be worn outside the

work area.

Respiratory Protection

An N95 respirator or higher,

especially when handling

powders or if there is a risk of

aerosol generation.[3][5]

To prevent inhalation of

hazardous particles.[5]

Safe Handling and Operational Plan
Strict adherence to the following procedures is mandatory to ensure safe handling and

minimize exposure risk.

1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[2][6]

Ensure an eyewash station and safety shower are readily accessible.[2]

2. Personal Hygiene:
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Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[2][7]

Do not eat, drink, or smoke in areas where 6-Hydroxy-4-methylcoumarin is handled.[3][7]

3. Handling Procedures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3]

Avoid contact with skin and eyes.[6]

When weighing or transferring the solid, do so in a manner that minimizes dust generation.

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3][6]

Store locked up.[2][3]

Emergency and First Aid Procedures
In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[2][3]

Skin Contact: Immediately wash skin with plenty of soap and water. Remove contaminated

clothing and shoes. Seek medical attention if irritation occurs.[2][3]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek

medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention or call a poison control

center.[3][8]
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Spill Management and Disposal Plan
1. Spill Management:

Small Spills (<5 g):

Ensure proper PPE is worn.

Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

Sweep up the material, avoiding dust generation, and place it in a suitable, closed

container for disposal.[4][6]

Large Spills:

Evacuate the area and prevent entry.

Ventilate the area.

Follow the same procedure as for small spills, using non-sparking tools.

2. Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.[3]

Contact a licensed professional waste disposal service to dispose of this material.[9]

Do not allow the product to enter drains.[4][9]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 6-Hydroxy-4-
methylcoumarin in a laboratory setting.
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Workflow for Safe Handling of 6-Hydroxy-4-methylcoumarin

Preparation

Handling
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If emergency
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Doff PPE
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Click to download full resolution via product page

Caption: Safe handling workflow for 6-Hydroxy-4-methylcoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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